![molecular formula C14H16ClNO2 B017023 1-[4-(4-Chlorobenzoyl)piperidin-1-yl]ethanone CAS No. 59084-15-0](/img/structure/B17023.png)
1-[4-(4-Chlorobenzoyl)piperidin-1-yl]ethanone
Overview
Description
1-[4-(4-Chlorobenzoyl)piperidin-1-yl]ethanone, otherwise known as 4-chloro-N-benzoylpiperidine, is a synthetic compound commonly used in scientific research and experimentation. This compound is a white powder that is insoluble in water, but soluble in organic solvents. It is a versatile compound that can be used in a variety of research applications, including biochemical and physiological studies.
Scientific Research Applications
Microwave-Assisted Synthesis and Antibacterial Activity
"1-[4-(4-Chlorobenzoyl)piperidin-1-yl]ethanone" and its derivatives have been synthesized through microwave-assisted methods, highlighting a significant interest in the chemical's potential for creating compounds with antibacterial properties. Merugu, Ramesh, and Sreenivasulu (2010) have demonstrated that compounds synthesized from reactions involving piperidine and 4-chloro acetophenone under microwave irradiation show promising antibacterial activities. This methodology provides a rapid synthesis route compared to traditional methods and explores the compound's utility in developing new antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010).
Synthesis and Antimicrobial Evaluation
Further research by Tomar, Bhattacharjee, Kamaluddin, and Kumar (2007) into chalcones synthesized by reacting 1-(4-piperazin-1-yl-phenyl)ethanone with different substituted benzaldehydes revealed potential antimicrobial properties. These derivatives demonstrated activity against Gram-positive bacteria, such as Staphylococcus aureus and Escherichia coli, with certain compounds showing significant inhibitory effects against Candida albicans, indicating the chemical's relevance in developing new antimicrobial agents (Tomar, Bhattacharjee, Kamaluddin, & Kumar, 2007).
Wound-Healing Potential
Vinaya et al. (2009) explored the wound-healing potential of derivatives of "this compound". They synthesized a series of derivatives and evaluated their in vivo wound-healing activity on Swiss albino rats. Notably, certain derivatives significantly increased the tensile strength of the incision wound and promoted faster epithelialization, indicating the compound's utility in enhancing wound healing (Vinaya et al., 2009).
Antileukemic Activity
Vinaya, Kavitha, Prasanna, Chandrappa, Ranganatha, Raghavan, and Rangappa (2012) synthesized and characterized novel derivatives for their antileukemic activity against human leukemic cell lines. These studies revealed that some compounds exhibited good antiproliferative activity, suggesting the potential of "this compound" derivatives as antileukemic agents (Vinaya et al., 2012).
properties
IUPAC Name |
1-[4-(4-chlorobenzoyl)piperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClNO2/c1-10(17)16-8-6-12(7-9-16)14(18)11-2-4-13(15)5-3-11/h2-5,12H,6-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDXCKRRHAYAQCI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)C(=O)C2=CC=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80337785 |
Source
|
| Record name | 1-[4-(4-Chlorobenzoyl)piperidin-1-yl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80337785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
59084-15-0 |
Source
|
| Record name | 1-[4-(4-Chlorobenzoyl)piperidin-1-yl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80337785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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